Cas no 62218-04-6 ([1,1':3',1"-Terphenyl]-2,2',2'',4,4',4",6,6'6"-nonol,9CI)

• Product Name: [1,1':3',1"-Terphenyl]-2,2',2'',4,4',4",6,6'6"-nonol,9CI
• CAS No: 62218-04-6
• MF: C₁₈H₁₄O₉
• MW: 374.298366069794
• CID: 2072967
• PubChem ID: 71401226
• Update Time: 2025-04-21

[1,1':3',1"-Terphenyl]-2,2',2'',4,4',4",6,6'6"-nonol,9CI Chemical and Physical Properties

Names and Identifiers

• [1,1':3',1"-Terphenyl]-2,2',2'',4,4',4",6,6'6"-nonol,9CI
• 2,4-bis(2,4,6-trihydroxyphenyl)benzene-1,3,5-triol
• U7NO04BE05
• 1,5-Bis(2,4,6-trihydroxyphenyl)-2,4,6-trihydroxybenzene
• (1,1':3',1''-Terphenyl)-2,2',2'',4,4',4'',6,6',6''-nonol
• Q7841563
• 62218-04-6
• UNII-U7NO04BE05
• 1,5-di-(2,4,6-trihydroxyphenyl)-2,4,6-trihydroxybenzene
• Trifucol
• DTXSID30822434
• Phloroglucinol Impurity 30
• [1,1':3',1''-Terphenyl]-2,2',2'',4,4',4'',6,6',6''-nonaol
• [1,1':3',1''-Terphenyl]-2,2',2'',4,4',4'',6,6',6''-nonol

• Inchi： 1S/C18H14O9/c19-6-1-8(21)14(9(22)2-6)16-12(25)5-13(26)17(18(16)27)15-10(23)3-7(20)4-11(15)24/h1-5,19-27H
• InChI Key： COTZPIUJHGYKAQ-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=C(C=1C1C(=CC(=CC=1O)O)O)O)O)C1C(=CC(=CC=1O)O)O

Computed Properties

• Exact Mass: 374.06378202g/mol
• Monoisotopic Mass: 374.06378202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 182Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Terphenyls M-terphenyls
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-terphenyls